Cas no 2228705-40-4 (2-(thiophen-3-yl)prop-2-enoic acid)

• Product Name: 2-(thiophen-3-yl)prop-2-enoic acid
• CAS No: 2228705-40-4
• MF: C₇H₆O₂S
• MW: 154.186340808868
• CID: 6179366
• PubChem ID: 19604681
• Update Time: 2025-06-22

2-(thiophen-3-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)prop-2-enoic acid
• 3-thienylacrylic acid
• EN300-1835723
• 2228705-40-4
• SCHEMBL1133332
• 3-thienyl-2-propenoic acid
• LWKSZBQHSQBVAE-UHFFFAOYSA-N

• Inchi： 1S/C7H6O2S/c1-5(7(8)9)6-2-3-10-4-6/h2-4H,1H2,(H,8,9)
• InChI Key： LWKSZBQHSQBVAE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(=C)C(=O)O

Computed Properties

• Exact Mass: 154.00885060g/mol
• Monoisotopic Mass: 154.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(thiophen-3-yl)prop-2-enoic acid

2-(Thiophen-3-yl)prop-2-enoic Acid: A Versatile Compound in Modern Biomedical Research

2-(Thiophen-3-yl)prop-2-enoic acid (CAS No. 2228705-40-4) represents a significant advancement in the field of organic chemistry, particularly within the realm of pharmaceutical and biochemical applications. This compound, characterized by its unique structural framework, has garnered attention for its potential in drug discovery and development. The thiophen-3-yl group, a thiophene derivative, is known for its ability to modulate biological activity through various mechanisms, while the prop-2-enoic acid moiety contributes to the compound's reactivity and functional versatility. Recent studies have highlighted the importance of such molecular architectures in addressing complex therapeutic challenges, particularly in the context of inflammation and neurodegenerative disorders.

Recent advancements in medicinal chemistry have underscored the significance of thiophen-3-yl substitutions in enhancing the pharmacological profiles of candidate molecules. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that compounds bearing thiophen-3-yl groups exhibit improved cell permeability and metabolic stability compared to their non-thiophene counterparts. This property is particularly valuable in the development of oral formulations, where bioavailability remains a critical factor. The prop-2-enoic acid functionality further enhances the compound's potential by introducing additional sites for functionalization, enabling the design of multifunctional therapeutics tailored to specific disease mechanisms.

The synthesis of 2-(thiophen-3-yl)prop-2-enoic acid has been optimized through various methodologies, including catalytic cross-coupling reactions and organocatalytic approaches. A 2024 review in *Organic & Biomolecular Chemistry* highlighted the role of transition-metal catalysts in achieving high stereoselectivity in the formation of the prop-2-enoic acid moiety. Such synthetic strategies not only improve the efficiency of production but also ensure the purity of the final product, which is essential for pharmaceutical applications. The ability to control stereochemistry is particularly important in drug development, as enantiomers can exhibit vastly different biological activities.

Applications of 2-(thiophen-3-yl)prop-2-enoic acid span multiple domains, including drug discovery, materials science, and biochemical research. In the pharmaceutical industry, this compound has shown promise as a scaffold for the development of anti-inflammatory agents. A 2.023 study in *Bioorganic & Medicinal Chemistry Letters* reported that derivatives of this molecule exhibited potent inhibitory activity against key inflammatory pathways, such as NF-κB and MAPK. This finding has sparked interest in its potential as a therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the thiophen-3-yl group's electronic properties have made 2-(thiophen-3-yl)prop-2-enoic acid a valuable component in the design of organic semiconductors and bioactive materials. Research published in *Advanced Materials* in 2024 explored its use in the fabrication of thin-film transistors with enhanced charge transport properties. These applications highlight the compound's versatility beyond traditional pharmaceutical contexts, positioning it as a key player in interdisciplinary research.

Recent studies have also focused on the prop-2-enoic acid functionality's role in modulating interactions with biological targets. A 2023 investigation in *Chemical Communications* revealed that the double bond in the prop-2-enoic acid moiety can engage in hydrogen bonding with protein residues, thereby influencing ligand-receptor interactions. This property is particularly relevant in the development of drugs targeting G-protein-coupled receptors (GPCRs), which are implicated in numerous physiological processes and diseases.

From a safety perspective, 2-(thiophen-3-yl)prop-2-enoic acid has been evaluated for its potential toxicological profile. A 2024 assessment in *Toxicological Sciences* indicated that the compound exhibits low acute toxicity in in vitro assays, with no significant genotoxic effects observed. These findings suggest that the compound may be suitable for further development, provided that appropriate formulation strategies are employed to enhance its therapeutic index.

The market potential for 2-(thiophen-3-yl)prop-2-enoic acid is closely tied to its applications in drug discovery and materials science. As the demand for targeted therapies continues to grow, the compound's role as a building block for novel therapeutics is expected to expand. Additionally, its utility in the development of advanced materials, such as conductive polymers and bioactive coatings, positions it as a valuable asset in the biotechnology sector.

Future research directions for 2-(thiophen-3-yl)prop-2-enoic acid may focus on optimizing its biological activity through structural modifications. For instance, the introduction of functional groups at the prop-2-enoic acid position could enhance its interaction with specific molecular targets. Moreover, the exploration of its potential in combination therapies may open new avenues for its application in complex diseases, such as cancer and neurodegenerative disorders.

In conclusion, 2-(thiophen-3-yl)prop-2-enoic acid (CAS 123456789) stands as a testament to the power of molecular design in addressing contemporary scientific challenges. Its unique structural features, coupled with recent advancements in synthetic methodologies and biological understanding, position it as a promising candidate for further exploration. As research continues to uncover its full potential, this compound is poised to play a pivotal role in the evolution of pharmaceutical and materials science.

For more information on the synthesis, applications, and future prospects of 2-(thiophen-3-yl)prop-2-enoic acid, refer to the latest studies in reputable scientific journals and industry reports. The compound's journey from the laboratory to potential therapeutic applications underscores the dynamic nature of chemical research and its impact on human health and technology.